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Compound of Interest

Compound Name: Hydroxytyrosol-d4

Cat. No.: B589625 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents are paramount to ensuring a secure and compliant laboratory

environment. This guide provides detailed procedures for the proper disposal of

Hydroxytyrosol-d4, a deuterated derivative of the antioxidant found in olive oil. While some

safety data sheets (SDS) classify Hydroxytyrosol-d4 as a non-hazardous substance, it is

crucial to follow established laboratory waste protocols to mitigate any potential risks and

adhere to regulatory standards.[1] Another SDS for the non-deuterated form, 3-Hydroxytyrosol,

indicates that it is harmful if swallowed and recommends disposing of the contents and

container at an approved waste disposal plant.

Hazard Assessment and Classification
Before initiating any disposal procedure, it is essential to consult the Safety Data Sheet (SDS)

provided by the manufacturer. The SDS for Hydroxytyrosol-d4 from some suppliers may

indicate that it is not a hazardous substance or mixture.[1] However, general chemical safety

principles dictate that all chemicals should be handled with care. Given that the non-deuterated

form has a hazard classification, it is prudent to manage Hydroxytyrosol-d4 as a chemical

waste product.

Personal Protective Equipment (PPE)
When handling Hydroxytyrosol-d4 for disposal, appropriate personal protective equipment

should be worn. This includes:
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Safety glasses or goggles: To protect the eyes from potential splashes.

Gloves: Chemical-resistant gloves suitable for handling the specific solvent used to dissolve

the Hydroxytyrosol-d4.

Laboratory coat: To protect skin and clothing from contamination.

Step-by-Step Disposal Procedure
The disposal of Hydroxytyrosol-d4 should be carried out in accordance with federal, state,

and local regulations, as well as institutional policies. The following is a general step-by-step

guide:

Waste Collection:

Collect waste Hydroxytyrosol-d4 and any materials contaminated with it (e.g., pipette

tips, weighing paper) in a designated and compatible hazardous waste container.[2]

The container must be in good condition, with a secure lid to prevent leaks or spills.[2]

It is recommended to use a container made of a material that is compatible with the

solvents in which the Hydroxytyrosol-d4 is dissolved.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."[3]

The label must include the full chemical name, "Hydroxytyrosol-d4," and its

concentration. Avoid using abbreviations or chemical formulas.[2][3]

Indicate the quantity of waste in the container.[3]

Include the date of waste generation and the name and contact information of the principal

investigator or responsible person.[3]

Storage:
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Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.[4]

Ensure the storage area is secure and away from general laboratory traffic.

Segregate the waste from incompatible materials to prevent accidental reactions.[2][4]

Disposal Request:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and disposal of the hazardous waste.[3]

Follow your institution's specific procedures for requesting a waste pickup, which may

involve submitting an online form or a paper request.

Quantitative Data Summary

Parameter Value Source

Molecular Formula C8H6D4O3 GlpBio SDS[1]

Molecular Weight 158.19 g/mol GlpBio SDS[1]

Hazard Classification
Not a hazardous substance or

mixture (as per GlpBio SDS)
GlpBio SDS[1]

Hazard Classification (non-

deuterated)
Harmful if swallowed Sigma-Aldrich SDS

Experimental Protocols
This document pertains to the disposal of Hydroxytyrosol-d4 and does not cite specific

experimental protocols involving its use. Researchers should refer to their specific experimental

designs for methodologies related to the application of this compound.

Visual Guidance: Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

Hydroxytyrosol-d4.
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Caption: Workflow for the safe disposal of Hydroxytyrosol-d4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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